Cas no 106261-50-1 (Benzoic acid, 4-[(2-ethyl-1-piperidinyl)methyl]-)
106261-50-1 structure
Product Name:Benzoic acid, 4-[(2-ethyl-1-piperidinyl)methyl]-
CAS No:106261-50-1
MF:C15H21NO2
MW:247.33274435997
CID:1177032
PubChem ID:13748953
Update Time:2025-04-20
Benzoic acid, 4-[(2-ethyl-1-piperidinyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(2-ethyl-1-piperidinyl)methyl]-
- AKOS000102299
- DTXSID401253749
- 106261-50-1
- 4-[(2-Ethyl-1-piperidinyl)methyl]benzoic acid
-
- Inchi: 1S/C15H21NO2/c1-2-14-5-3-4-10-16(14)11-12-6-8-13(9-7-12)15(17)18/h6-9,14H,2-5,10-11H2,1H3,(H,17,18)
- InChI Key: JLJMVIARBNBDBD-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)CN1CCCCC1CC)=O
Computed Properties
- Exact Mass: 247.15733
- Monoisotopic Mass: 247.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.54
Benzoic acid, 4-[(2-ethyl-1-piperidinyl)methyl]- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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